Aggregation-induced emission (AIE)-active metallacycles with near-infrared emission for photodynamic therapy†

Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04166B

Abstract

Multifunctional metallacycles with solid-state emission are highly important in cancer therapy. Here, an aggregation-induced emission (AIE)-active metallacycle of DTPABT-MC-R is developed with efficient emission in the NIR region in the solid state (PLQYs = 4.92%). DTPABT-MC-R-based nanoparticles also display excellent photo-stability, and impressive photosensitive characteristics (ROS efficiency = 10.74%), finally leading to applications in cellular imaging and photodynamic therapy (PDT).

Graphical abstract: Aggregation-induced emission (AIE)-active metallacycles with near-infrared emission for photodynamic therapy
Aggregation-induced emission (AIE)-active metallacycles with near-infrared emission for photodynamic therapy†
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